Cas no 733727-05-4 (ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate)

• Product Name: ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate
• CAS No: 733727-05-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD30066164
• CID: 559475
• PubChem ID: 20586310
• Update Time: 2023-11-27

ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-carboxylicacid, 4-amino-, ethyl ester, (1R,4S)-rel-
• 2-Cyclopentene-1-carboxylicacid,4-amino-,ethylester,(1R,4S)-rel-(9CI)
• ethyl (1R,4S)-4-aminocyclopent-2-ene-1-carboxylate

• MDL： MFCD30066164
• Inchi： 1S/C8H13NO2/c1-2-11-8(10)6-3-4-7(9)5-6/h3-4,6-7H,2,5,9H2,1H3/t6-,7+/m0/s1
• InChI Key： XCDXTVQLNVHFOH-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(OCC)=O)C[C@H](N)C=C1

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives